(1-methyl-1H-1,2,4-triazol-3-yl)methanamine
Overview
Description
“(1-methyl-1H-1,2,4-triazol-3-yl)methanamine” is a chemical compound that has been mentioned in the context of pharmaceutical chemistry and synthesis . It is an intermediate for the synthesis of ensitrelvir, a novel oral drug for the treatment of coronavirus disease 2019 (COVID-19) .
Synthesis Analysis
The synthesis of “(1-methyl-1H-1,2,4-triazol-3-yl)methanamine” involves complex chemical reactions. For instance, one method involves the use of 6-(ethyl-thio)-3-((1-methyl-1H-1,2,4-triazol-3-yl)methyl)-1-(2,4,5-trifluorobenzyl)-1,3,5-triazine-2,4(1H,3H)-dione in dichloromethane, followed by the addition of 3-chloroperoxybenzoic acid .
Molecular Structure Analysis
The molecular structure of “(1-methyl-1H-1,2,4-triazol-3-yl)methanamine” has been studied using crystallography . The compound forms an orthorhombic crystal structure with a = 8.08620 (10) Å, b = 15.4730 (2) Å, c = 23.5892 (2) Å, and V = 2951.43 (6) Å^3 .
Chemical Reactions Analysis
“(1-methyl-1H-1,2,4-triazol-3-yl)methanamine” can undergo various chemical reactions. For example, it can form a hydrochloride salt . More research is needed to fully understand the range of chemical reactions this compound can participate in.
Scientific Research Applications
Medicinal and Pharmaceutical Chemistry
Compounds containing a triazole, such as “(1-methyl-1H-1,2,4-triazol-3-yl)methanamine”, are significant heterocycles that exhibit broad biological activities . They have been used in the development of a great quantity of drugs due to their antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Agrochemistry
Triazole compounds have important application value in agrochemistry . They can be used in the development of new pesticides and herbicides, contributing to the protection of crops and increasing agricultural productivity .
Material Chemistry
In the field of material chemistry, triazole compounds are used due to their unique structure which facilitates the formation of a variety of non-covalent bonds with enzymes and receptors . This induces broad-spectrum biological activities, making them useful in the development of new materials .
Anticancer Research
Triazole compounds have been applied in many medicinal scaffolds, including anticancer drugs . For example, Letrozole, Anastrozole, and Vorozole are very effective anticancer drugs .
Antifungal Applications
Triazole compounds are commonly used in the development of antifungal drugs . For instance, Itraconazole, Fluconazole, and Voriconazole are commonly used antifungals in clinical application .
Antiviral Research
Triazole compounds also have applications in the development of antiviral drugs . Ribavirin, a broad-spectrum antiviral drug used in the treatment of hepatitis, is one such example .
Future Directions
properties
IUPAC Name |
(1-methyl-1,2,4-triazol-3-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N4/c1-8-3-6-4(2-5)7-8/h3H,2,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCVEWHURPUENH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=N1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-methyl-1H-1,2,4-triazol-3-yl)methanamine | |
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